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Compound of Interest

Compound Name: 1,3-Butadienal

Cat. No.: B15146362 Get Quote

Crotonaldehyde: Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of crotonaldehyde.

Troubleshooting Guides & FAQs
This section addresses specific issues you may encounter during your experiments with

crotonaldehyde in a question-and-answer format.

Storage & Handling FAQs

What are the ideal storage conditions for crotonaldehyde? Crotonaldehyde should be stored

in a cool, dry, well-ventilated area in tightly sealed containers.[1] The recommended storage

temperature is between 2-8°C (36-46°F).[2][3] It should be stored away from light, heat, and

sources of ignition.[2][4][5][6] The storage area should be fireproof.[7]

What materials are incompatible with crotonaldehyde? Crotonaldehyde is incompatible with

strong oxidizing agents (like perchlorates, peroxides, and nitrates), nitric acid, strong bases

(like sodium hydroxide), caustics, ammonia, organic amines, and mineral acids.[1][4][8][9] It

can also react violently with 1,3-butadiene.[10] Contact with these materials can cause

violent polymerization.[4] It also attacks plastics and rubber.[4][11]
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My crotonaldehyde has turned yellow. Is it still usable? A pale yellow color indicates that the

crotonaldehyde has been exposed to air or light and may have begun to oxidize or

polymerize.[1][12] It is recommended to check for the presence of peroxides before using

discolored crotonaldehyde, especially before distillation.[7] If peroxides are present, they

must be eliminated.

Can I work with crotonaldehyde on an open bench? No. All work with crotonaldehyde should

be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation exposure.[2][4]

Safety & Emergency FAQs

What are the primary hazards associated with crotonaldehyde? Crotonaldehyde is a highly

flammable liquid and vapor.[1][4][11] It is toxic if swallowed, fatal in contact with skin, and

fatal if inhaled.[7][13] It causes severe skin and eye irritation and can cause respiratory

irritation.[7][14] It is also suspected of causing genetic defects and may cause cancer.[4][7]

What personal protective equipment (PPE) is required when handling crotonaldehyde?

Appropriate PPE includes chemical-resistant gloves (Butyl Rubber is recommended),

protective clothing, and indirect-vent, impact and splash-resistant goggles with a face shield.

[4] Respiratory protection, such as a NIOSH-approved full-facepiece respirator with an

organic vapor cartridge, is necessary when ventilation is inadequate or when there is a

potential for exposure above the recommended limits.[4]

What should I do in case of a crotonaldehyde spill? In the event of a spill, immediately

evacuate the area and eliminate all ignition sources.[4] Wear appropriate PPE, including

respiratory protection.[10] For small spills, absorb the material with earth, sand, or another

non-combustible material and place it in a sealed container for disposal.[15] Do not use

sawdust or other combustible absorbents.[7] Ventilate the area and wash the spill site after

cleanup is complete.[4]

What are the first aid procedures for crotonaldehyde exposure?

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[16]

[17]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

large amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[4][7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and give one or two glasses of water to drink. Seek immediate medical attention.[7]

[16]

Quantitative Data
The following tables summarize key quantitative data for crotonaldehyde.

Physical and Chemical Properties

Property Value

Molecular Formula C4H6O

Molecular Weight 70.09 g/mol [6][14]

Boiling Point 102.2°C (216°F)[14][16]

Melting Point -76°C (-104.8°F)[14]

Flash Point 13°C (55°F)[14][18]

Vapor Pressure 19 mmHg at 20°C[8][18]

Vapor Density 2.41 (Air = 1)[12][18]

Solubility in Water 181 g/L at 20°C[14]

Exposure Limits
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Organization Limit

OSHA (PEL) 2 ppm (8-hour TWA)[1][4]

NIOSH (REL) 2 ppm (10-hour TWA)[4][8]

ACGIH (TLV) 0.3 ppm (Ceiling)[4]

Flammability Limits

Limit Value

Lower Explosive Limit (LEL) 2.1%[8]

Upper Explosive Limit (UEL) 15.5%[8][18]

Experimental Protocols
Protocol for Neutralization and Disposal of Small Spills

Preparation: Ensure all necessary PPE is worn, including respiratory protection, chemical-

resistant gloves, and eye/face protection. Have an appropriate spill kit with a non-

combustible absorbent material (e.g., sand, activated charcoal) readily available.[4][15]

Containment: For small liquid spills, create a dike around the spill using the absorbent

material to prevent it from spreading.

Absorption: Slowly and carefully cover the spill with the absorbent material.[4][7]

Collection: Once the crotonaldehyde is fully absorbed, use non-sparking tools to collect the

material and place it into a labeled, sealable, non-plastic container for hazardous waste.[7]

[15]

Decontamination: Decontaminate the spill area by washing it with soap and water. Collect

the cleaning materials and also place them in the hazardous waste container.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.
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Caption: Workflow for responding to a crotonaldehyde spill.
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Caption: Key precautions for handling crotonaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15146362#safe-handling-and-storage-procedures-
for-crotonaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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